![molecular formula C9H10N2O2S2 B249800 N-(4-methyl-1,3-benzothiazol-2-yl)methanesulfonamide](/img/structure/B249800.png)
N-(4-methyl-1,3-benzothiazol-2-yl)methanesulfonamide
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Overview
Description
N-(4-methyl-1,3-benzothiazol-2-yl)methanesulfonamide, also known as MBSA, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. MBSA belongs to the class of benzothiazole derivatives and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of N-(4-methyl-1,3-benzothiazol-2-yl)methanesulfonamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. This compound has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain. It has also been shown to have anticancer properties by inducing apoptosis in cancer cells. In plants, this compound has been shown to enhance growth and protect against diseases by inducing the production of phytohormones and activating the plant defense system.
Advantages and Limitations for Lab Experiments
N-(4-methyl-1,3-benzothiazol-2-yl)methanesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. It also has a wide range of potential applications in various fields. However, this compound has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on N-(4-methyl-1,3-benzothiazol-2-yl)methanesulfonamide. In medicine, further studies are needed to fully understand its anti-inflammatory and analgesic properties. It is also important to investigate its potential as an anticancer agent. In agriculture, more research is needed to determine the optimal conditions for using this compound as a plant growth enhancer and disease protector. In material science, further studies are needed to explore its potential as a corrosion inhibitor and dye. Overall, this compound has significant potential for various applications and warrants further investigation.
Synthesis Methods
N-(4-methyl-1,3-benzothiazol-2-yl)methanesulfonamide can be synthesized using different methods, including the reaction of 4-methyl-2-aminobenzenethiol with formaldehyde and methanesulfonic acid. Another method involves the reaction of 4-methyl-2-aminobenzenethiol with formaldehyde and sodium methanesulfonate. Both methods result in the formation of this compound, which can be purified using various techniques such as recrystallization or column chromatography.
Scientific Research Applications
N-(4-methyl-1,3-benzothiazol-2-yl)methanesulfonamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been investigated for its anti-inflammatory and analgesic properties. It has also been studied for its potential as an anticancer agent. In agriculture, this compound has been investigated for its ability to enhance plant growth and protect against diseases. In material science, this compound has been studied for its potential use as a corrosion inhibitor and as a dye.
properties
Molecular Formula |
C9H10N2O2S2 |
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Molecular Weight |
242.3 g/mol |
IUPAC Name |
N-(4-methyl-1,3-benzothiazol-2-yl)methanesulfonamide |
InChI |
InChI=1S/C9H10N2O2S2/c1-6-4-3-5-7-8(6)10-9(14-7)11-15(2,12)13/h3-5H,1-2H3,(H,10,11) |
InChI Key |
CAFIVLNFNMSMFO-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=CC=C1)SC(=N2)NS(=O)(=O)C |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NS(=O)(=O)C |
Origin of Product |
United States |
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